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Compound of Interest

Compound Name: 2,3-Dimethylbenzamide
CAS No.: 5580-34-7
Cat. No.: B1586049
Get Quote
. J

Executive Summary

2,3-Dimethylbenzamide is a primary aromatic amide characterized by a benzene ring
substituted with methyl groups at the ortho (2) and meta (3) positions relative to the amide
functionality.[1] Unlike its N,N-disubstituted isomer (which is a liquid/low-melting solid), 2,3-
dimethylbenzamide exists as a crystalline solid with a distinct melting point range of 154-159
°C. It serves as a critical intermediate in the synthesis of isoindolinone derivatives and other
pharmacophores.[1]

Critical Distinction: Researchers must verify the CAS number.
o Target: 2,3-Dimethylbenzamide (CAS 5580-34-7) - Solid Powder (High MP)
e Confounding Isomer: N,N-Dimethylbenzamide (CAS 611-74-5) — Liquid/Low-Melting Solid

Physicochemical Properties Profile

The following data represents the core physical constants for high-purity (>98%) 2,3-
Dimethylbenzamide.
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Property Value | Description Method/Notes
) White to off-white crystalline ] )
Physical State Visual Inspection
powder
Melting Point 154 — 159 °C Capillary Method / DSC
Boiling Point ~237.7 °C (Predicted) at 760 mmHg
Solubility (Water) Low / Slightly Soluble Recrystallizable from hot water
- _ Ethanol, DMSO, DMF,
Solubility (Organics) Soluble
Methanol
Density ~1.1 £ 0.1 g/cm3 (Predicted) Solid state packing
Acidity (pKa) ~16 (Amide N-H) Estimated

Detailed Characterization Protocols
Thermal Analysis (DSCI/ITGA)

To validate purity and polymorphic form, Differential Scanning Calorimetry (DSC) is the gold
standard.[1]

o Experimental Logic: Impurities in the crystal lattice depresses the melting point (freezing
point depression).[1] A sharp endotherm confirms high crystallinity.[1]

e Protocol:

o

Weigh 2-5 mg of dried powder into an aluminum pan.

o

Equilibrate at 30 °C.

[¢]

Ramp temperature at 10 °C/min to 200 °C under nitrogen purge (50 mL/min).

[¢]

Expected Result: A single sharp endothermic peak with an onset temperature between
154-156 °C.[1]

Spectroscopic Identification
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Self-validating structural confirmation relies on Nuclear Magnetic Resonance (NMR) and
Infrared (IR) spectroscopy.[2]

A. Proton NMR (*H-NMR) in DMSO-de or CDCls
e Aromatic Region (7.0 — 7.5 ppm): Multiplets corresponding to the 3 aromatic protons.[3]

o Amide Region (5.5 — 8.0 ppm): Broad singlets for the -NHz protons. Note: In CDCls, these
may appear broad and separated; in DMSO-ds, they are often sharper.[1]

» Aliphatic Region (2.1 — 2.4 ppm): Two distinct singlets (or overlapping signals) representing
the methyl groups at positions 2 and 3.

o Diagnostic Shift: The ortho-methyl (C2) is often shielded differently than the meta-methyl
(C3).

B. Infrared Spectroscopy (FT-IR)
e Amide | Band: Strong absorption at 1650-1690 cm~1 (C=0 stretch).
e Amide Il Band: Absorption near 1600-1640 cm~* (N-H bend).

¢ N-H Stretch: Doublet pattern around 3150-3400 cm~1 (characteristic of primary amides -
NH2).

Synthesis & Purification Logic

Understanding the synthesis helps anticipate impurities (e.g., residual acid or inorganic salts).

[1]

Workflow Visualization

The following diagram illustrates the logical flow from synthesis to physical characterization,
highlighting critical control points (CCPs).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.researchgate.net/publication/8148954_Synthetic_Approaches_to_New_Drugs_2003
https://www.rsc.org/suppdata/d4/sc/d4sc07681h/d4sc07681h1.pdf
https://patents.google.com/patent/CN112028726A/en
https://patents.google.com/patent/CN112028726A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586049?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

DSC Analysis

Thermal Check (U

Raw Synthesis
(2,3-Dimethylbenzoic Acid + NH3)

Recrystallization
(Solvent: Hot Water/EtOH)

2,3-Dimethylbenzamide
Crystals

1H-NMR
(Methyls: ~2.3 ppm)

idation Crude Solid
(Contains Salts/Acid)

Polymorph Check

XRD
(Crystal Packing)

Click to download full resolution via product page

Caption: Logical workflow for the isolation and validation of 2,3-Dimethylbenzamide, ensuring
distinction from starting materials.

Purification Protocol (Recrystallization)

Since the compound is "slightly soluble™ in water but soluble in hot organics, a mixed-solvent
system or hot water extraction is effective.[1]

» Dissolution: Dissolve crude solid in minimum boiling ethanol (or 90:10 ethanol:water).
e Filtration: Filter hot to remove insoluble mechanical impurities.[1]
o Crystallization: Allow to cool slowly to Room Temperature (RT), then to 4 °C.

« |solation: Filter the white needles/powder and wash with cold water (to remove inorganic
salts like NHaCl if used in synthesis).

e Drying: Vacuum dry at 40 °C to remove solvent residues (which would artificially lower MP).

Solubility & Stability
Solubility Determination Protocol

For formulation development, precise solubility is required.[1]

o Excess Addition: Add excess powder to 10 mL of solvent (Water, PBS pH 7.4, Ethanol).
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e Equilibration: Shake at 25 °C for 24 hours.
« Filtration: Filter supernatant through a 0.45 um PTFE filter.

o Quantification: Analyze filtrate via HPLC-UV (254 nm).

Solvent Solubility Rating Application

Water Low (< 1 mg/mL) Wash solvent

Ethanol High (> 50 mg/mL) Recrystallization

DMSO Very High Stock solutions for bio-assay
0.1 M HCI Low/Moderate Weak base protonation may

slightly increase solubility

Stability[1][6]

e Hygroscopicity: Primary amides can be slightly hygroscopic.[1] Store in a desiccator.

o Hydrolysis: Stable at neutral pH.[1] Prolonged exposure to strong acid/base at high
temperatures will hydrolyze the amide back to 2,3-dimethylbenzoic acid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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